Cas no 113490-76-9 (methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate)

• Product Name: methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate
• CAS No: 113490-76-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD09878836
• CID: 130204
• PubChem ID: 7408697
• Update Time: 2025-11-01

methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline,4-(phenylmethoxy)-, methyl ester, (4R)-
• methyl (2S,4R)-4-phenylmethoxypyrrolidine-2-carboxylate
• (2S,4R)-4-Benzyloxy-pyrrolidine-2-carboxylic acid methyl ester
• (2S,4R)-METHYL 4-(BENZYLOXY)PYRROLIDINE-2-CARBOXYLATE
• 4(R)-(phenylmethoxy)-(S)-proline methyl ester
• 4-Benzyloxy-pyrrolidine-2-carboxylic acid methyl ester
• H-HyP(Bzl)-OMe
• methyl (4R)-4-(benzyloxy)-L-prolinate
• Trans Methyl O-benzyl-L-4-hydroxyproline
• trans-4-benzyloxyproline methyl ester
• methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate
• (4R)-4-Benzyloxy-L-Proline methyl ester
• CS-0099757
• METHYL (2S,4R)-4-(BENZYLOXY)PYRROLIDINE-2-CARBOXYLATE
• DTXSID50428634
• SCHEMBL15099494
• trans-Methyl 4-(benzyloxy)pyrrolidine-2-carboxylate
• Methyl2,3-O-isopropylidene-5-O-benzyl-?-D-ribofuranoside
• MFCD09878836
• 113490-76-9
• PS-20008
• L-Proline, 4-(phenylmethoxy)-, methyl ester, (4R)-

• MDL： MFCD09878836
• Inchi： 1S/C13H17NO3/c1-16-13(15)12-7-11(8-14-12)17-9-10-5-3-2-4-6-10/h2-6,11-12,14H,7-9H2,1H3/t11-,12+/m1/s1
• InChI Key： GYBYGFMCYASWNS-NEPJUHHUSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H]1CN[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 1.43550

Additional information on methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate

Introduction to Methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate (CAS No. 113490-76-9)

Methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate, identified by its CAS number 113490-76-9, is a significant compound in the field of pharmaceutical chemistry. This chiral pyrrolidine derivative has garnered considerable attention due to its structural complexity and potential applications in drug development. The compound's stereochemistry, specifically the configuration at the 2S and 4R positions, makes it a valuable scaffold for designing molecules with tailored biological activities.

The< strong>methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate molecule features a benzyloxy group at the 4-position of the pyrrolidine ring, which enhances its solubility and stability. This modification is particularly useful in pharmaceutical formulations, where bioavailability and shelf life are critical factors. The benzyloxy group also provides a handle for further chemical modifications, allowing researchers to explore various derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in chiral pyrrolidine derivatives due to their role in developing enantiopure drugs. These drugs often exhibit higher efficacy and fewer side effects compared to their racemic counterparts. The< strong>2S,4R configuration of methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate makes it an attractive candidate for such applications. Its unique stereochemistry has been studied in the context of enzyme inhibition and receptor binding, suggesting potential therapeutic uses in areas such as central nervous system disorders and metabolic diseases.

Recent research has highlighted the importance of< strong>pyrrolidine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer treatments. The< strong>methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate structure has been explored as a key intermediate in synthesizing more complex molecules with desired biological activities. Its benzyloxy-substituted pyrrolidine core has been incorporated into several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of< strong>methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. Advances in asymmetric synthesis techniques have enabled the efficient production of this compound in scalable quantities. These methods often employ chiral auxiliaries or catalysts to induce the desired stereochemical outcome. The ability to produce enantiomerically pure< strong>pyrrolidine derivatives is crucial for developing drugs with optimal pharmacological profiles.

The pharmacological potential of< strong>methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate has been investigated through both computational modeling and experimental studies. Computational approaches have helped predict binding affinities and interactions with biological targets, while experimental assays have validated these predictions by assessing functional activity. These studies have revealed that the compound interacts with specific enzymes and receptors, suggesting its utility as a scaffold for drug development.

In conclusion, methyl (2S,4R)-4-benzyloxypyrrolidine-2-carboxylate (CAS No. 113490-76-9) is a promising compound with significant pharmaceutical applications. Its unique stereochemistry and structural features make it an attractive candidate for developing enantiopure drugs with enhanced therapeutic efficacy. Ongoing research continues to explore its potential in various disease areas, highlighting its importance as a building block in modern drug discovery.